6-chloro-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]pyridine-3-sulfonamide

• IUPAC Name: 6-chloro-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]pyridine-3-sulfonamide
• InChI: InChI=1S/C14H16ClN3O3S/c1-9-6-16-12(10(2)14(9)21-3)8-18-22(19,20)11-4-5-13(15)17-7-11/h4-7,18H,8H2,1-3H3
• InChI Key: BLPYLKWWJOAKFF-UHFFFAOYSA-N
• Canonical SMILES: CC1=CN=C(C(=C1OC)C)CNS(=O)(=O)C2=CN=C(C=C2)Cl
• Molecular Formula: C14H16ClN3O3S
• Molecular Weight: 341.8 g/mol
• CAS No.: 1333777-18-6

Description

6-chloro-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]pyridine-3-sulfonamide is a chemical compound that belongs to the class of sulfonamides. It is a white to off-white powder that is soluble in DMSO and water. This compound has been widely used in scientific research due to its potential therapeutic applications.

Mechanism of Action

The exact mechanism of action of 6-chloro-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]pyridine-3-sulfonamide is not fully understood. However, it has been suggested that this compound may inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It may also modulate the activity of certain receptors in the brain that are involved in neurodegenerative disorders.
Biochemical and Physiological Effects:
Studies have shown that this compound has a variety of biochemical and physiological effects. It has been found to inhibit the activity of certain enzymes that are involved in cancer cell growth and inflammation. It has also been shown to have anti-inflammatory and analgesic properties. Additionally, this compound has been found to have neuroprotective effects in animal models of neurodegenerative disorders.

Advantages and Limitations for Lab Experiments

One of the advantages of using 6-chloro-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]pyridine-3-sulfonamide in lab experiments is its potential therapeutic applications. This compound has been shown to have anti-cancer, anti-inflammatory, and neuroprotective properties, which make it a promising candidate for drug development. However, one of the limitations of using this compound is its potential toxicity. Further studies are needed to determine the safety and efficacy of this compound in humans.

Future Directions

There are several future directions for the study of 6-chloro-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]pyridine-3-sulfonamide. One direction is to investigate its potential use in combination with other drugs for the treatment of cancer and other diseases. Another direction is to study its potential use in the treatment of other neurodegenerative disorders, such as Parkinson's disease and Huntington's disease. Additionally, further studies are needed to determine the safety and efficacy of this compound in humans.

Synthesis Methods

The synthesis of 6-chloro-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]pyridine-3-sulfonamide involves the reaction of 6-chloronicotinoyl chloride with 4-methoxy-3,5-dimethylpyridin-2-ylmethylamine in the presence of a base such as triethylamine. The resulting intermediate is then reacted with sodium sulfite to yield the final product.

Scientific Research Applications

6-chloro-N-[(4-methoxy-3,5-dimethylpyridin-2-yl)methyl]pyridine-3-sulfonamide has been extensively studied for its potential therapeutic applications. It has been shown to inhibit the growth of cancer cells in vitro and in vivo. It has also been found to have anti-inflammatory and analgesic properties. Additionally, this compound has been investigated for its potential use in the treatment of Alzheimer's disease and other neurodegenerative disorders.